2-Amino-6-(3-(pyridin-2-yl)piperidin-1-yl)nicotinic acid

• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 2-amino-6-(3-pyridin-2-ylpiperidin-1-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H18N4O2/c17-15-12(16(21)22)6-7-14(19-15)20-9-3-4-11(10-20)13-5-1-2-8-18-13/h1-2,5-8,11H,3-4,9-10H2,(H2,17,19)(H,21,22)
• InChI Key: QARCGIKEDXYSIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC(=C(C=C2)C(=O)O)N)C3=CC=CC=N3

Description

2-Amino-6-(3-(pyridin-2-yl)piperidin-1-yl)nicotinic acid is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-6-chloronicotinic acid (1.6 g, 9.248 mmol) in N,N-dimethylformamide (41 mL) was added 2-(piperidin-3-yl)pyridine (1.82 g, 11.098 mmol) and triethylamine (25.455 mmol). The reaction mixture was stirred at 80° C. for 16 h. The solvent was removed under reduced pressure and the residue was purified via column chromatography to afford 2-amino-6-(3-(pyridin-2-yl)piperidin-1-yl)nicotinic acid